Cas no 32072-96-1 (Hexadecenylsuccinic anhydride)

• Product Name: Hexadecenylsuccinic anhydride
• CAS No: 32072-96-1
• MF: C₂₀H₃₄O₃
• MW: 322.48216676712
• CID: 311814
• PubChem ID: 87570523
• Update Time: 2025-10-31

Hexadecenylsuccinic anhydride Chemical and Physical Properties

Names and Identifiers

• 2,5-Furandione,3-(hexadecen-1-yl)dihydro-
• Hexadecenylsuccinic Anhydride
• N-HEXADECENYLSUCCINIC ANHYDRIDE
• 1-Hexadecenylsuccinic anhydride
• HDSA
• Hexadecenylsuccinic Anhydrid
• L-ASA
• T-NS 135
• Succinic anhydride, hexadecenyl-
• 133440-59-2
• DTXSID00860464
• 2,5-Furandione, 3-(hexadecen-1-yl)dihydro-
• (E)-3-(hexadec-1-enyl)dihydrofuran-2,5-dione
• 3-(hexadec-1-en-1-yl)dihydrofuran-2,5-dione
• SCHEMBL245649
• 3-[(E)-hexadec-1-enyl]oxolane-2,5-dione
• 2,5-Furandione, 3-(hexadecenyl)dihydro-
• NS00019807
• 3-[(1E)-hexadec-1-en-1-yl]oxolane-2,5-dione
• NSC219990
• N-HEXADECENYLSUCCINICANHYDRIDE
• MFCD00014544
• EINECS 250-911-4
• 32072-96-1
• NSC-219990
• RSPWVGZWUBNLQU-FOCLMDBBSA-N
• D90794
• Hexadecenylsuccinic anhydride

• MDL： MFCD00014544
• Inchi： 1S/C20H34O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18-17-19(21)23-20(18)22/h15-16,18H,2-14,17H2,1H3/b16-15+
• InChI Key： RSPWVGZWUBNLQU-FOCLMDBBSA-N
• SMILES： O1C(CC(C1=O)/C=C/CCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 322.25100
• Monoisotopic Mass: 322.25079494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 14
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 7.5
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: Not determined
• PSA: 43.37000
• LogP: 5.72350
• Solubility: Not determined

Hexadecenylsuccinic anhydride Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 43
• Safety Instruction： S24; S36/37
• Risk Phrases：R43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on Hexadecenylsuccinic anhydride

Hexadecenylsuccinic anhydride (CAS No. 32072-96-1): A Versatile Compound in Modern Chemical Research

Hexadecenylsuccinic anhydride, with the chemical formula C₂₄H₄₀O₄, is a significant compound in the realm of organic synthesis and biochemical applications. Its unique structure, featuring a long alkyl chain and a succinic anhydride moiety, makes it a valuable intermediate in the development of various high-value products. This introduction delves into the properties, applications, and recent advancements involving Hexadecenylsuccinic anhydride, emphasizing its role in cutting-edge research and industrial processes.

The molecular structure of Hexadecenylsuccinic anhydride consists of a hexadecyl group attached to a succinic anhydride functional group. This configuration imparts distinct chemical properties that are highly advantageous for synthetic chemistry. The long hydrocarbon chain enhances solubility in non-polar solvents, while the anhydride group facilitates reactions such as esterification and amidation. These characteristics make it a preferred choice for researchers working on polymer modifications, drug formulations, and specialty chemical synthesis.

In recent years, Hexadecenylsuccinic anhydride has garnered attention for its applications in biodegradable polymers. The integration of this compound into polymer backbones improves mechanical strength and thermal stability while maintaining environmental sustainability. Studies have shown that polymers modified with Hexadecenylsuccinic anhydride exhibit enhanced biodegradability, making them suitable for applications in packaging materials and medical implants. This aligns with the growing global emphasis on green chemistry and sustainable materials.

Moreover, the pharmaceutical industry has explored the potential of Hexadecenylsuccinic anhydride as a precursor in drug development. Its ability to undergo facile functionalization allows for the synthesis of complex drug molecules with improved pharmacokinetic profiles. Recent research has highlighted its role in creating prodrugs that enhance bioavailability and target specificity. For instance, derivatives of Hexadecenylsuccinic anhydride have been investigated for their potential in treating neurological disorders by improving blood-brain barrier penetration.

The agrochemical sector also benefits from the versatility of Hexadecenylsuccinic anhydride. Its derivatives serve as key intermediates in the production of herbicides and fungicides that exhibit higher efficacy and lower environmental impact. By incorporating this compound into agrochemical formulations, researchers aim to develop solutions that are more effective against pests while minimizing ecological harm. This underscores the importance of Hexadecenylsuccinic anhydride in addressing global food security challenges.

Synthetic methodologies involving Hexadecenylsuccinic anhydride continue to evolve with advancements in catalytic processes. Recent innovations have focused on developing more efficient and environmentally friendly synthetic routes. For example, enzymatic catalysis has been employed to achieve selective modifications of the anhydride group, reducing waste generation and energy consumption. These developments not only enhance the sustainability of producing Hexadecenylsuccinic anhydride but also expand its applicability across diverse industries.

The material science field has leveraged Hexadecenylsuccinic anhydride to create novel materials with tailored properties. Researchers have demonstrated its utility in developing smart coatings that respond to environmental stimuli, such as temperature or pH changes. Such coatings find applications in automotive parts, electronics, and protective coatings for infrastructure. The adaptability of Hexadecenylsuccinic anhydride in material design continues to drive innovation in functional materials.

In conclusion, stands as a cornerstone compound in modern chemical research due to its multifaceted applications. From biodegradable polymers to pharmaceuticals and advanced materials, its versatility is unmatched. As research progresses, the potential uses of this compound are expected to expand further, reinforcing its significance in addressing contemporary scientific and industrial challenges.